Cas no 108392-10-5 (2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium)

2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium structure
108392-10-5 structure
Product Name:2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium
CAS No:108392-10-5
MF:C41H81N2O6P
MW:729.065414190292
CID:216749
PubChem ID:6443882
Update Time:2025-04-19

2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium Chemical and Physical Properties

Names and Identifiers

    • 2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium
    • N-oleoyl-D-erythro-sphingosylphosphorylcholine
    • 2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyeth...
    • (2S,3R,4E)-3-hydroxy-2-[(9Z)-octadec-9-enoylamino]octadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
    • N-Oleoylsphingomyelin
    • N-Oleoyl-sphingomyelin
    • N-OLEOYL-D-SPHINGOMYELIN
    • N-Oleoyl-D-sphingomyelin semisynthetic from bovine brain sphingomyelin
    • 18:1(9Z))
    • SM d36:2
    • Oleic Sphingomyelin
    • 108392-10-5
    • N-(9Z-octadecenoyl)-sphing-4-enine-1-phosphocholine
    • LMSP03010029
    • CHEBI:84487
    • NBEADXWAAWCCDG-QDDWGVBQSA-N
    • DTXSID001334466
    • 18:1 SM (d18:1/18:1(9Z))
    • 18:1 SM (d18:1/18:1(9Z)), N-oleoyl-D-erythro-sphingosylphosphorylcholine, chloroform
    • Q27157798
    • SCHEMBL14889219
    • 18:1 SM (d18:1/18:1(9Z)), N-oleoyl-D-erythro-sphingosylphosphorylcholine, powder
    • C18:1 Sphingomyelin
    • [(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
    • N-oleoylsphingosine-1-phosphocholine
    • N-(9Z-octadecenoyl)-sphingosine-1-phosphocholine
    • 3,5-Dioxa-8-aza-4-phosphahexacos-17-en-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S,17Z)-
    • (2-{[3-hydroxy-2-[octadec-9-enamido]octadec-4-en-1-yl phosphonato]oxy}ethyl)trimethylazanium
    • SM(d18:1/18:1(9Z))
    • 3,5-Dioxa-8-aza-4-phosphahexacos-17-en-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-,innersalt,4-oxide,(7S,17Z)-
    • G91462
    • MDL: MFCD00079203
    • Inchi: 1S/C41H81N2O6P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-41(45)42-39(38-49-50(46,47)48-37-36-43(3,4)5)40(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h20-21,32,34,39-40,44H,6-19,22-31,33,35-38H2,1-5H3,(H-,42,45,46,47)/b21-20-,34-32+/t39-,40+/m0/s1
    • InChI Key: NBEADXWAAWCCDG-QDDWGVBQSA-N
    • SMILES: P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)NC(CCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 728.583
  • Monoisotopic Mass: 728.583
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 38
  • Complexity: 867
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108A^2
  • XLogP3: 12.4

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Color/Form: 5 mg/mL (860587C-5mg)

2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C
  • Safety Term:WGK Germany 3

2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium Pricemore >>

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